Cas no 321162-59-8 (4-Acetamido-2-methylbenzonitrile)

• Product Name: 4-Acetamido-2-methylbenzonitrile
• CAS No: 321162-59-8
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD02258877
• CID: 92718
• PubChem ID: 24874717
• Update Time: 2025-04-18

4-Acetamido-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Acetamido-2-methylbenzonitrile
• N-(4-cyano-3-methylphenyl)acetamide
• 4-Acetamido-2-methylbenzonitrile, 97%
• CS-0314112
• 321162-59-8
• MFCD02258877
• DTXSID50372027
• 4'-Cyano-3'-methylacetanilide
• A875709
• FT-0736129
• AKOS024348966
• PS-3017
• J-018639
• SCHEMBL22626109
• DA-21512
• G84281

• MDL： MFCD02258877
• Inchi： 1S/C10H10N2O/c1-7-5-10(12-8(2)13)4-3-9(7)6-11/h3-5H,1-2H3,(H,12,13)
• InChI Key： SRCREJLHAPEANJ-UHFFFAOYSA-N
• SMILES： O=C(C)NC1=CC=C(C#N)C(C)=C1

Computed Properties

• Exact Mass: 174.07900
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9Ų
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: White or cream powder
• Density: 1.13
• Melting Point: 161-164 °C (lit.)
• Boiling Point: 385.5°Cat760mmHg
• Flash Point: 186.9°C
• Refractive Index: 1.55
• PSA: 52.89000
• LogP: 1.89808
• Solubility: Insoluble in water

4-Acetamido-2-methylbenzonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN3439
• WGK Germany：3
• Safety Instruction： 24/25
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Packing Group：III
• Safety Term：6.1